Cas no 15199-07-2 (4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-acetyl-3,5,6,7-tetrahydro-7-methyl-)

• Product Name: 4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-acetyl-3,5,6,7-tetrahydro-7-methyl-
• CAS No: 15199-07-2
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 197719
• PubChem ID: 135478717
• Update Time: 2025-04-19

4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-acetyl-3,5,6,7-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-acetyl-3,5,6,7-tetrahydro-7-methyl-
• 6-acetyl-7-methyl-5,7-dihydro-1H-pyrrolo[3,4-d]pyrimidin-4-one
• 6-acetyl-7-methyl-1,5,6,7-tetrahydro-4h-pyrrolo[3,4-d]pyrimidin-4-one
• 6-acetyl-7-methyl-3,5,6,7-dihydro-pyrrolo[3,4-d]pyrimidin-4-one
• 6-Acetyl-7-methyl-4-hydroxy-6,7-dihydro-5H-pyrrolo< 3,4-d> pyrimidin
• AC1L6RIN
• AC1Q5KFZ
• AG-K-90813
• AR-1H0774
• CTK4C7279
• NSC116525
• 6-acetyl-7-methyl-3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-one
• NSC-116525
• 6-Acetyl-7-methyl-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
• DTXSID00297539
• 15199-07-2

• Inchi： 1S/C9H11N3O2/c1-5-8-7(3-12(5)6(2)13)9(14)11-4-10-8/h4-5H,3H2,1-2H3,(H,10,11,14)
• InChI Key： CYDGNUWTYRASNO-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C(NC=NC=2C1C)=O

Computed Properties

• Exact Mass: 193.08523
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77